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Compound of Interest

Compound Name: N-Butyl-L-histidine

CAS No.: 58813-23-3

Cat. No.: B14622313

Get Quote

To design an effective and compliant disposal protocol, we must first understand the

physicochemical behavior of N-Butyl-L-histidine.

The Causality of Segregation: As a non-halogenated organic compound, N-Butyl-L-histidine
does not fall under EPA F-listed spent halogenated solvents. However, because it contains

active nitrogenous functional groups (an imidazole ring and an amino backbone), flushing

aqueous solutions of this compound down the drain can severely disrupt local wastewater

treatment biological oxygen demand (BOD) and contribute to environmental nitrogen loading

[1]. Therefore, "dilution is not the solution"; all solid and liquid waste containing this compound

must be captured, segregated, and stored in designated Satellite Accumulation Areas (SAAs)

[2].

Quantitative Data & Waste Classification The following table summarizes the operational

implications of the compound's properties to guide your waste management strategy:
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Parameter
Specification /
Classification

Operational Implication

Chemical Nature
Alkylated Amino Acid

Derivative

Non-volatile; poses primarily a

dust inhalation hazard in solid

form.

EPA Waste Code Unlisted / Non-Hazardous

Must still be treated as

regulated chemical waste; do

not sewer [3].

Solubility
Soluble in aqueous buffers &

polar organics

Liquid waste must be

segregated into Aqueous or

Non-Halogenated Organic

streams [2].

PPE Requirements
Nitrile gloves, safety goggles,

lab coat

Standard barrier protection

prevents dermal absorption of

dissolved compound [1].

Part 2: Waste Segregation Workflow
The following decision matrix outlines the self-validating logical flow for categorizing and

routing N-Butyl-L-histidine waste.
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Decision matrix for the segregation and disposal of N-Butyl-L-histidine waste streams.
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Part 3: Step-by-Step Methodologies
Protocol A: Solid Waste Segregation and Packaging

Collection: Gather all unused, expired, or spilled solid N-Butyl-L-histidine. Causality Check:

Do not attempt to dissolve solid waste in water for easier disposal, as this unnecessarily

increases hazardous liquid waste volume and disposal costs.

Primary Containment: Place the solid material in its original manufacturer container or a

clearly labeled, sealable polyethylene waste bag [1].

Consumables: Collect contaminated weigh boats, spatulas, and disposable gloves. Place

them in a designated solid chemical waste bin [1].

Labeling: Affix a completed "Hazardous Waste" tag immediately upon adding the first drop or

grain of waste. The label must spell out "N-Butyl-L-histidine" completely—do not use

abbreviations, acronyms, or chemical formulas, as this violates EPA hazard communication

standards [3].

Protocol B: Aqueous & Organic Liquid Waste
Management

Segregation: Determine the primary solvent used to dissolve the N-Butyl-L-histidine.

If dissolved in water or biological buffers (e.g., PBS), designate as Aqueous Waste.

If dissolved in methanol, DMSO, or acetonitrile, designate as Non-Halogenated Organic

Waste [2].

Transfer: In a certified chemical fume hood, carefully pour the liquid waste into the

appropriate high-density polyethylene (HDPE) carboy (e.g., 10-liter Nalgene). Use a funnel

to prevent spills, and remove the funnel immediately after use to securely cap and seal the

container [2].

Headspace Management: Fill the container only to the bottom of the neck (approximately

90% full). Leaving this headspace is critical to allow for vapor expansion and prevent over-

pressurization [3].
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Secondary Containment: Store the liquid waste carboy in a secondary containment bin within

the laboratory's Satellite Accumulation Area (SAA) to capture any potential leaks [2].

Protocol C: Spill Decontamination & Surface
Neutralization

Containment: For solid powder spills, gently cover the area with damp paper towels to

prevent the aerosolization of the amino acid dust. For liquid spills, surround the perimeter

with an inert absorbent material (e.g., vermiculite or universal spill pads) [1].

Collection: Use a plastic scoop to collect the absorbed material and place it in a solid waste

container. Note: Never use metal scoops if flammable organic solvents are present, to

eliminate spark risks [1].

Surface Decontamination: Wipe the spill area with a sequence of solvents: first with a 70%

ethanol or isopropanol solution to dissolve residual organic compound, followed by a distilled

water wipe to remove polar residues.

Rinsate Disposal: Dispose of all used wipes and absorbent materials as solid chemical

waste [1].

Part 4: Institutional Alignment & Final Disposition
Once the waste containers in the SAA are full, or reach the institutional time limit (typically 90

days for Large Quantity Generators), submit a Hazardous Material Pickup Request to your

Environmental Health and Safety (EHS) department [3]. The EHS team will transport the waste

to a permitted Treatment, Storage, and Disposal Facility (TSDF). There, N-Butyl-L-histidine is

typically slated for high-temperature incineration, ensuring the complete thermal destruction of

the nitrogenous compounds without environmental release[4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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